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A Comparative Study of Binary Ionic Liquid Mixtures Containing 1-Methyl-3-
propylimidazolium Iodide for Dye-Sensitized Solar Cells

This guide provides a comparative analysis of binary ionic liquid mixtures containing 1-Methyl-
3-propylimidazolium iodide ([C3mim]I), also known as MPII. The focus is on their application

as electrolytes in dye-sensitized solar cells (DSSCs). The following sections present a

summary of key performance data, detailed experimental protocols, and a visualization of the

experimental workflow. This document is intended for researchers, scientists, and professionals

in the fields of materials science and renewable energy.

Comparative Performance of [C3mim]I Binary
Mixtures
The primary motivation for creating binary mixtures with [C3mim]I is to reduce its high viscosity,

which can limit the diffusion of the redox couple (I⁻/I₃⁻) and thus the overall efficiency of the

DSSC. This section compares the physicochemical properties and photovoltaic performance of

[C3mim]I when mixed with other ionic liquids.

Physicochemical Properties
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The properties of the electrolyte, such as viscosity, conductivity, and density, are critical for the

performance of a DSSC. The following tables summarize the key data from studies on binary

mixtures of [C3mim]I with 1-alkyl-3-methylimidazolium tricyanomethanide (CₙmimTCM) and 1-

ethyl-3-methylimidazolium tetrafluoroborate ([EMIM][BF4]).

Table 1: Physicochemical Properties of [C3mim]I - CₙmimTCM Binary Mixtures

Co-Ionic Liquid
(CₙmimTCM)

Viscosity (mPa·s at
25°C)

Conductivity
(mS/cm at 25°C)

Density (g/cm³ at
25°C)

C₂mimTCM
Lower than pure

[C3mim]I

Higher than pure

[C3mim]I
-

C₄mimTCM
Increases with alkyl

chain length

Decreases with alkyl

chain length

Decreases with alkyl

chain length

C₆mimTCM
Increases with alkyl

chain length

Decreases with alkyl

chain length

Decreases with alkyl

chain length

C₈mimTCM Highest in the series Lowest in the series Lowest in the series

Data synthesized from a study by Bidikoudi et al.[1]

Table 2: Transport Properties of [C3mim]I - [EMIM][BF4] Binary Mixtures

Mole Fraction of
[C3mim]I

Triiodide Diffusion
Coefficient

Specific
Conductivity

Viscosity

Decreasing Increases Increases Decreases

Increasing Decreases Decreases Increases

Data synthesized from a study by Wachter et al.[2]

Photovoltaic Performance in Dye-Sensitized Solar Cells
The ultimate test of these binary mixtures is their performance in a DSSC. The following table

compares the key photovoltaic parameters.
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Table 3: Photovoltaic Performance of DSSCs with [C3mim]I Binary Mixtures

Electrolyte
Mixture

Power
Conversion
Efficiency (η)

Short-Circuit
Current (Jsc)

Open-Circuit
Voltage (Voc)

Fill Factor (FF)

[C3mim]I -

C₂mimTCM

>5% (1 sun),

>6.5% (0.1 sun)
- - -

[C3mim]I -

CₙmimTCM (n >

4) with silica

nanoparticles

Efficiency

enhancement of

22%

- - -

[C3mim]I in gel

polymer

electrolyte (10

wt%)

4.35% 9.97 mA cm⁻² 0.67 V 65.39%

Hexanoyl

chitosan/PVC-

NaI with 8 wt%

[C3mim]I

4.55% 10.34 mA cm⁻² 0.74 V -

Data from studies by Bidikoudi et al.[1], and others[3][4]

Experimental Protocols
This section details the methodologies used to characterize the ionic liquid mixtures and

fabricate the DSSCs.

Synthesis of 1-Methyl-3-propylimidazolium Iodide
([C3mim]I)
A general procedure for the synthesis of imidazolium-based ionic liquids involves the

quaternization of an N-substituted imidazole. For [C3mim]I, 1-methylimidazole is reacted with

1-iodopropane.
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Reaction Setup: In a round-bottom flask, equimolar amounts of 1-methylimidazole and 1-

iodopropane are mixed. The reaction can be carried out neat or in a solvent like acetonitrile.

Reaction Conditions: The mixture is stirred at a controlled temperature (e.g., 60-80°C) for

several hours to days to ensure complete reaction. Microwave irradiation can also be used to

accelerate the synthesis.

Purification: After the reaction is complete, the product is washed multiple times with a

solvent in which the reactants are soluble but the ionic liquid is not (e.g., ethyl acetate or

diethyl ether) to remove any unreacted starting materials.

Drying: The purified ionic liquid is then dried under vacuum at an elevated temperature to

remove any residual solvent and moisture.

Measurement of Physicochemical Properties
Viscosity: The viscosity of the ionic liquid mixtures is measured using a viscometer, such as

a rotational viscometer or a falling-ball viscometer, at various temperatures.[5][6]

Conductivity: The ionic conductivity is determined using a conductivity meter with a dip-type

cell. The measurements are typically performed over a range of temperatures.[5][6]

Density: The density is measured using a pycnometer or a vibrating tube densimeter.[7]

Fabrication and Characterization of Dye-Sensitized Solar
Cells

Photoanode Preparation: A transparent conducting oxide (TCO) glass (e.g., FTO glass) is

coated with a mesoporous layer of TiO₂ nanoparticles, typically by screen printing or doctor-

blading, and then sintered at high temperatures. The sintered TiO₂ film is then sensitized by

immersing it in a solution of a ruthenium-based dye (e.g., N719).

Electrolyte Preparation: The binary ionic liquid mixture is prepared by mixing [C3mim]I with

the second ionic liquid at a specific molar ratio. Iodine and an additive like 4-tert-butylpyridine

(TBP) are then dissolved in the mixture to form the redox electrolyte.
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Cell Assembly: The dye-sensitized TiO₂ photoanode and a platinum-coated counter

electrode are assembled into a sandwich-type cell with a sealant. The electrolyte is

introduced into the space between the electrodes through a pre-drilled hole in the counter

electrode.

Photovoltaic Characterization: The performance of the assembled DSSC is evaluated under

simulated solar illumination (e.g., AM 1.5G, 100 mW/cm²) using a solar simulator. The

current-voltage (I-V) characteristics are measured to determine the short-circuit current

density (Jsc), open-circuit voltage (Voc), fill factor (FF), and power conversion efficiency (η).

Electrochemical Impedance Spectroscopy (EIS): EIS is used to investigate the charge

transfer processes and recombination kinetics within the DSSC.[1]

Visualization of Experimental Workflow
The following diagram illustrates the typical workflow for the synthesis, characterization, and

evaluation of [C3mim]I-based binary ionic liquid mixtures for application in dye-sensitized solar

cells.
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Caption: Experimental workflow for [C3mim]I binary mixtures in DSSCs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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